Cas no 1073440-84-2 (tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate)

• Product Name: tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate
• CAS No: 1073440-84-2
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• MDL: MFCD22395983
• CID: 1028718
• PubChem ID: 135741587
• Update Time: 2025-05-20

tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-2-methyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• tert-butyl 2-methyl-4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate
• 4-HYDROXY-2-METHYL-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate
• tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate
• tert-Butyl 2-methyl-4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate
• AS-74601
• DTXSID10648497
• AKOS037647731
• 2-Methyl-4-oxo-1,5,7,8-tetrahydro-4H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• tert-butyl 2-methyl-4-oxo-1H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
• SCHEMBL12706727
• 2-Methyl-4-oxo-3,5,7,8-tetrahydro-4H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• F1907-0490
• AKOS026706381
• SCHEMBL2456754
• tert-Butyl4-hydroxy-2-methyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• t-Butyl 4-hydroxy-2-methyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• MFCD13189665
• tert-butyl 2-methyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
• EN300-265666
• tert-Butyl 4-hydroxy-2-methyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate, AldrichCPR
• W17448
• YSB44084
• 1073440-84-2
• CS-0061375
• tert-Butyl 4-hydroxy-2-methyl-5H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
• AB68868

• MDL： MFCD22395983
• Inchi： 1S/C13H19N3O3/c1-8-14-10-5-6-16(7-9(10)11(17)15-8)12(18)19-13(2,3)4/h5-7H2,1-4H3,(H,14,15,17)
• InChI Key： BWMFMDSXGIDYGG-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(NC(C)=NC=2CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.14300
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 75.55000
• LogP: 1.72170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate

Introduction to tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate (CAS No. 1073440-84-2)

tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate, with the CAS number 1073440-84-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for the development of novel drugs targeting various diseases.

The chemical structure of tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate is characterized by a pyrido[4,3-d]pyrimidine core with a tert-butyl ester group and a methyl substituent. The tert-butyl ester group provides stability and enhances the lipophilicity of the molecule, which can be advantageous for improving its pharmacokinetic properties. The methyl substituent at the 2-position further modulates the electronic and steric properties of the molecule, potentially influencing its biological activity.

Recent studies have highlighted the potential of pyrido[4,3-d]pyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of pyrido[4,3-d]pyrimidines exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. This finding suggests that tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate could be a promising lead compound for the development of antiviral drugs.

In addition to antiviral activity, pyrido[4,3-d]pyrimidines have also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that certain pyrido[4,3-d]pyrimidine derivatives can selectively inhibit cancer cell growth by targeting specific signaling pathways. The ability to modulate these pathways makes these compounds attractive candidates for cancer therapy. The structural features of tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate suggest that it may also possess similar properties and could be further investigated for its anticancer potential.

The synthesis of tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a substituted acetonitrile followed by cyclization and esterification steps. Advances in synthetic methods have made it possible to produce this compound with high efficiency and reproducibility.

The physicochemical properties of tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate, such as its solubility and stability under various conditions, are crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. Its stability under physiological conditions is also favorable for its use in biological assays and preclinical studies.

In conclusion, tert-butyl 2-methyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(4H)-carboxylate (CAS No. 1073440-84-2) is a promising compound with potential applications in antiviral and anticancer therapy. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use in clinical settings.